Physicochemical properties of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid
Technical Whitepaper: Physicochemical Profiling & Handling of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic Acid Executive Summary: The Bifunctional Warhead 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid is a high-value...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: Physicochemical Profiling & Handling of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic Acid
Executive Summary: The Bifunctional Warhead
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid is a high-value heterocyclic scaffold characterized by its orthogonal reactivity . It features an amphoteric imidazo[1,2-a]pyridine core functionalized with two distinct electrophilic/nucleophilic handles:
C3-Carboxylic Acid: A handle for amide coupling, esterification, or decarboxylative cross-coupling.
C6-Formyl (Aldehyde): A reactive site for reductive amination, olefination, or multicomponent reactions (e.g., Groebke-Blackburn-Bienaymé).
This dual-functionality makes it a critical intermediate in the synthesis of fluorescent probes, kinase inhibitors (e.g., PI3K
), and DNA-intercalating agents. However, its zwitterionic nature and oxidative instability require precise handling protocols. This guide outlines the physicochemical landscape and necessary characterization workflows for this scaffold.
Molecular Architecture & Theoretical Descriptors
Understanding the theoretical baseline is essential before experimental profiling. The electron-withdrawing nature of both the formyl and carboxylic acid groups significantly alters the basicity of the bridgehead nitrogen compared to the parent imidazo[1,2-a]pyridine.
Table 1: Calculated Physicochemical Properties
Property
Value (Predicted)
Significance
Molecular Formula
CHNO
Core Stoichiometry
Molecular Weight
190.16 g/mol
Fragment-based drug design (FBDD) compliant
cLogP
0.6 – 0.9
Moderate lipophilicity; likely cell-permeable
TPSA
~80 Å
High polar surface area due to carboxyl/formyl/N-bridge
pKa (Acid)
2.8 – 3.2
Stronger acid than benzoic acid due to heteroaryl ring
High acceptor count facilitates solubility in polar aprotic solvents
Structural Alert: The C6-Formyl group is electronically coupled to the N1-bridgehead. Oxidation of the aldehyde to a carboxylic acid (yielding the 3,6-dicarboxylic acid) is a primary degradation pathway.
Synthetic Accessibility & Purity Profiling
The purity of this intermediate is often compromised by its synthetic route. The two primary impurities are the decarboxylated congener (6-formylimidazo[1,2-a]pyridine) and the over-oxidized dicarboxylic acid .
Robust Synthetic Route (Recommended)
To avoid handling the unstable dialdehyde species, a stepwise functionalization from the 6-bromo derivative is recommended for scale-up.
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.
Gradient: 5% B to 95% B over 10 min.
Detection: 254 nm (aromatic core) and 280 nm (aldehyde n-
* transition).
Note: The aldehyde peak may appear broad or split due to hydrate formation (gem-diol) in aqueous mobile phases.
Physicochemical Characterization Protocols
Due to the amphoteric nature of the molecule (Acidic COOH + Basic N1), solubility and LogD are highly pH-dependent.
Solubility Profile
pH 1-2 (Simulated Gastric Fluid): Soluble. The molecule exists as the cationic species (Protonated N1).
pH 4-6:Minimum Solubility (Isoelectric Point). The molecule exists primarily as the zwitterion (N1
/ COO). Precipitation is likely in this range.
pH > 8: Soluble. Exists as the anionic carboxylate.
Experimental Determination of pKa (Potentiometric Titration)
Protocol: Dissolve 1 mg of compound in 10 mL of 0.1 M KCl (ionic strength adjustor). Titrate with 0.1 M KOH using a Sirius T3 or equivalent autotitrator.
Data Analysis: Expect two inflection points.
pKa1 (~3.0): Deprotonation of COOH.
pKa2 (~4.0): Deprotonation of N1H
.
Note: If the inflection points overlap, use the Bjerrum plot method for resolution.
Reactivity & Stability Manifold
The "Formyl" and "Carboxy" handles allow for diverse downstream chemistry but also introduce specific stability risks.
The Decarboxylation Risk
Imidazo[1,2-a]pyridine-3-carboxylic acids are prone to thermal decarboxylation.
Mechanism: Protonation of C3 facilitates loss of CO
.
Prevention: Avoid heating >60°C in acidic media. Perform ester hydrolysis at ambient temperature using LiOH (gentler than NaOH).
Aldehyde Oxidation
The C6-aldehyde is electron-deficient and susceptible to autoxidation in air, forming the 3,6-dicarboxylic acid.
Storage: Store under Argon at -20°C.
Stabilization: For long-term storage, convert the aldehyde to a dimethyl acetal or 1,3-dioxolane protecting group.
The Imidazo[1,2-a]pyridine Core: A Technical Guide to its Discovery, Synthesis, and Enduring Legacy in Drug Development
Abstract The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically significant molecules.[1][2] Its unique elec...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically significant molecules.[1][2] Its unique electronic and structural characteristics have made it a fertile ground for the development of therapeutics across a wide range of disease areas, including infectious diseases, oncology, and central nervous system disorders.[3][4][5] This in-depth technical guide provides a comprehensive overview of the discovery and historical evolution of imidazo[1,2-a]pyridine synthesis. We will delve into the seminal classical reactions that first brought this heterocyclic system to light, trace the progression to modern, highly efficient synthetic methodologies, and offer practical, field-proven insights for researchers, scientists, and drug development professionals.
Introduction: The Significance of a Privileged Scaffold
The fusion of an imidazole ring with a pyridine ring gives rise to the imidazo[1,2-a]pyridine bicyclic system, a structure that has captivated chemists for over a century.[5] This scaffold is not merely an academic curiosity; it forms the core of numerous marketed drugs, including the anxiolytics alpidem and zolpidem, the cardiotonic agent olprinone, and the gastroprotective drug zolimidine.[3][6] The broad spectrum of biological activities associated with this moiety, such as antifungal, antiviral, anticancer, and anti-inflammatory properties, underscores its profound importance in drug discovery.[3][7][8] The synthetic versatility of the imidazo[1,2-a]pyridine core allows for the introduction of diverse substituents, enabling fine-tuning of its pharmacological profile.[1][9]
A Historical Perspective: From Classical Reactions to Modern Innovations
The journey of imidazo[1,2-a]pyridine synthesis is a compelling narrative of chemical innovation, evolving from harsh reaction conditions to elegant and efficient modern methodologies.
The Dawn of an Era: The Tschitschibabin Reaction
The first synthesis of an imidazo[1,2-a]pyridine derivative is credited to Aleksei Tschitschibabin in 1925.[5][10] His pioneering work involved the condensation of 2-aminopyridine with α-halocarbonyl compounds, such as bromoacetaldehyde, at elevated temperatures.[5][10] This reaction, now known as the Tschitschibabin (or Chichibabin) reaction for imidazo[1,2-a]pyridine synthesis, laid the foundational stone for accessing this heterocyclic system.
The generally accepted mechanism for the Tschitschibabin reaction involves the initial N-alkylation of the pyridine ring nitrogen of 2-aminopyridine by the α-halocarbonyl compound to form a pyridinium salt intermediate. This is followed by an intramolecular condensation, where the exocyclic amino group attacks the carbonyl carbon, leading to a cyclized intermediate which then dehydrates to form the aromatic imidazo[1,2-a]pyridine ring.
Caption: Mechanism of the Tschitschibabin reaction.
While groundbreaking, the classical Tschitschibabin reaction often suffered from limitations such as the need for high temperatures and the lachrymatory nature of many α-halocarbonyl reagents.[11]
A New Avenue: The Ortoleva-King Reaction
An alternative classical approach emerged from the work of Ortoleva and King, who demonstrated that pyridinium salts could be conveniently prepared by heating active methyl and methylene compounds with iodine in pyridine.[11] This observation was ingeniously adapted for the synthesis of imidazo[1,2-a]pyridines. In this one-pot process, a ketone (like acetophenone) is reacted with 2-aminopyridine in the presence of iodine.[11][12][13] The reaction is believed to proceed through the in-situ formation of an α-iodoketone, which then undergoes the Tschitschibabin-type cyclization.[11]
This method offered the advantage of using more readily available and less hazardous starting materials compared to pre-synthesized α-haloketones.[11]
The Modern Synthesis Toolkit: Efficiency, Diversity, and Green Chemistry
The late 20th and early 21st centuries have witnessed a renaissance in imidazo[1,2-a]pyridine synthesis, driven by the demand for more efficient, versatile, and environmentally benign methods.
The Power of Three: Multicomponent Reactions (MCRs)
Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product that contains substantial portions of all the reactants, have revolutionized the synthesis of complex molecules.[8] The Groebke–Blackburn–Bienaymé reaction (GBBR) stands out as a particularly powerful MCR for the one-pot synthesis of 3-aminoimidazo[1,2-a]pyridines.[7][8][14] This reaction involves the condensation of a 2-aminopyridine, an aldehyde, and an isocyanide.[15]
The GBBR offers significant advantages, including high atom economy, operational simplicity, and the ability to generate a diverse library of compounds by varying the three components.[8]
Caption: Workflow of the Groebke–Blackburn–Bienaymé reaction.
The Catalyst is Key: Transition-Metal-Catalyzed Syntheses
The advent of transition-metal catalysis has provided a wealth of new and powerful tools for the construction of imidazo[1,2-a]pyridines. Copper and palladium catalysts have been particularly prominent in this area.
Copper-Catalyzed Reactions: Copper catalysts have been employed in a variety of synthetic strategies. For instance, copper-catalyzed three-component reactions of 2-aminopyridines, sulfonyl azides, and terminal ynones provide a route to polysubstituted imidazo[1,2-a]pyridines.[16] Another elegant approach involves the copper-catalyzed reaction of aminopyridines with nitroolefins using air as the oxidant.[17][18] These methods often proceed under mild conditions and exhibit good functional group tolerance.[19] The Ullmann condensation, a classical copper-promoted reaction, has also been adapted for the synthesis of azole-substituted imidazo[1,2-a]pyridines.[20][21][22]
Palladium-Catalyzed Reactions: Palladium catalysts are renowned for their utility in cross-coupling reactions. Microwave-assisted, one-pot, multi-step reactions involving Suzuki coupling and palladium-catalyzed heteroarylation have been developed for the rapid synthesis of highly substituted imidazo[1,2-a]pyridines.[23]
The Need for Speed: Microwave-Assisted Synthesis
Microwave-assisted organic synthesis has emerged as a valuable technique for accelerating reaction rates, often leading to higher yields and cleaner reactions.[24] The synthesis of imidazo[1,2-a]pyridines has greatly benefited from this technology. For example, the reaction of phenacyl bromide and 2-aminopyridine can be efficiently carried out under solvent-free microwave irradiation.[24] Microwave heating has also been successfully coupled with multicomponent reactions to expedite the synthesis of imidazo[1,2-a]pyridine libraries.[25]
Experimental Protocol: A Modern Approach to Imidazo[1,2-a]pyridine Synthesis
The following protocol details a representative microwave-assisted, one-pot, three-component synthesis of a 2,3-disubstituted imidazo[1,2-a]pyridine derivative, a method valued for its efficiency and broad applicability.[26]
Reaction: One-pot, three-component synthesis of 2-phenyl-3-(phenylcarbonyl)imidazo[1,2-a]pyridine.
Materials:
2-Aminopyridine
Phenylglyoxal monohydrate
1,3-Diphenyl-1,3-propanedione (Dibenzoylmethane)
Molecular Iodine (I₂)
Ethanol (absolute)
Microwave synthesis vial (10 mL) with a magnetic stir bar
Procedure:
To a 10 mL microwave synthesis vial equipped with a magnetic stir bar, add 2-aminopyridine (1.0 mmol), phenylglyoxal monohydrate (1.0 mmol), and 1,3-diphenyl-1,3-propanedione (1.0 mmol).
Add absolute ethanol (3 mL) to the vial, followed by molecular iodine (10 mol%).
Seal the vial and place it in the cavity of a microwave synthesizer.
Irradiate the reaction mixture at 120 °C for 15 minutes.
After the reaction is complete, cool the vial to room temperature.
Pour the reaction mixture into ice-cold water (20 mL).
The precipitated solid is collected by vacuum filtration, washed with cold water, and then with a small amount of cold ethanol.
The crude product is purified by recrystallization from ethanol to afford the pure 2-phenyl-3-(phenylcarbonyl)imidazo[1,2-a]pyridine.
Self-Validating System:
Step 1-3 (Reactant and Catalyst Loading): The precise stoichiometry of the reactants is crucial for the success of this multicomponent reaction. Molecular iodine acts as a catalyst, promoting the condensation and subsequent cyclization.
Step 4 (Microwave Irradiation): Microwave heating provides rapid and uniform heating, significantly reducing the reaction time compared to conventional heating methods. The temperature is a critical parameter that needs to be optimized for different substrates.
Step 5-7 (Work-up and Isolation): The precipitation of the product upon addition to water is indicative of its formation and lower solubility in aqueous media. The washing steps are essential to remove any unreacted starting materials and the catalyst.
Step 8 (Purification): Recrystallization is a standard and effective method for purifying solid organic compounds. The purity of the final product should be confirmed by analytical techniques such as melting point determination, NMR spectroscopy, and mass spectrometry.
Data Presentation: A Comparative Overview of Synthetic Methodologies
The choice of synthetic method often depends on the desired substitution pattern, available starting materials, and scalability. The following table provides a comparative summary of some key synthetic methods.
The discovery and development of synthetic routes to imidazo[1,2-a]pyridines have been a remarkable journey of chemical ingenuity. From the classical Tschitschibabin and Ortoleva-King reactions to the modern marvels of multicomponent reactions, transition-metal catalysis, and microwave-assisted synthesis, the synthetic chemist's toolbox for accessing this privileged scaffold has expanded dramatically. The ongoing research in this area continues to focus on developing even more efficient, sustainable, and diversity-oriented synthetic methodologies. As our understanding of the biological significance of the imidazo[1,2-a]pyridine core deepens, the demand for novel and efficient synthetic strategies will undoubtedly continue to grow, paving the way for the discovery of the next generation of therapeutics.
References
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. (n.d.). Google AI.
The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. (n.d.). PMC.
One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (n.d.). MDPI.
Discovery of Imidazo[1,2-a]pyridine Ethers and Squaramides as Selective and Potent Inhibitors of Mycobacterial Adenosine Triphosphate (ATP) Synthesis. (2017, January 11). ACS Publications.
Microwave Assisted-Solvent Free Synthesis of Imidazo[1,2-a]pyridines. (n.d.). Der Pharma Chemica.
Discovery of imidazo[1,2-a]pyridines as potent MCH1R antagonists. (n.d.). Academia.edu.
Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions. (n.d.). PMC.
Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution. (2020, February 25). NIH.
Copper-catalyzed three-component reaction to synthesize polysubstituted imidazo[1,2-a]pyridines. (n.d.). PMC.
Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (n.d.). RSC Publishing.
Cu(I)-catalyzed synthesis of imidazo[1,2-a]pyridines from aminopyridines and nitroolefins using air as the oxidant. (2012, February 17). PubMed.
Cu(I)- and Pd(II)-Catalyzed Synthesis of Functionalized Imidazo[1,2-a]pyridines. (n.d.).
Synthesis of Polysubstituted Imidazo[1,2-a]pyridines via Microwave-Assisted One-Pot Cyclization/Suzuki Coupling/Palladium-Catalyzed Heteroarylation. (2007, September 5). ACS Publications.
Copper(II)-Mediated Aerobic Synthesis of Imidazo[1,2-a]pyridines via Cascade Aminomethylation/Cycloisomerization of Alkynes. (2015, October 12). ACS Publications.
Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. (n.d.). Organic Chemistry Portal.
One-pot synthesis of imidazo[1,2-a]pyridine. (n.d.). ResearchGate.
Microwave-assisted synthesis of novel 2,3-disubstituted imidazo[1,2-a]pyridines via one-pot three component reactions. (n.d.). RSC Publishing.
Imidazo[1,2-a]pyridines Susceptible to Excited State Intramolecular Proton Transfer: One-Pot Synthesis via an Ortoleva–King Reaction. (n.d.). Scilit.
Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (2026, January 6). ACS Omega.
Synthesis of imidazo[1,2-a]pyridines: a decade update. (n.d.). Semantic Scholar.
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021, December 14). ACS Omega.
Novel One Step Synthesis of Imidazo[1,2-a]pyridines and Zolimidine via Iron/iodine-Catalyzed Ortoleva-King type Protocol. (2025, August 6). ResearchGate.
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021, December 14). PMC - NIH.
(PDF) Discovery of Imidazo[1,2-a]pyridine Ethers and Squaramides as Selective and Potent Inhibitors of Mycobacterial Adenosine Triphosphate (ATP) Synthesis. (n.d.). ResearchGate.
Imidazo[1,2-a]pyridines susceptible to excited state intramolecular proton transfer: one-pot synthesis via an Ortoleva-King reaction. (2012, July 6). PubMed.
Imidazo[1,2-a]pyridines Susceptible to Excited State Intramolecular Proton Transfer: One-Pot Synthesis via an Ortoleva–King Reaction. (2012, June 4). ACS Publications.
Synthetic Methodologies of Imidazo[1,2-a]Pyrimidine: A Review. (2025, January 15). Research UEES.
Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). (2024, January 1).
(PDF) Microwave‐assisted synthesis and luminescent activity of imidazo[1,2‐a]pyridine derivatives. (2020, February 18). ResearchGate.
Pyridines and Imidazopyridines with Medicinal Significance. (n.d.). PubMed.
Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. (n.d.). PubMed.
A Comparative Guide to the Synthesis of Imidazo[1,2-a]pyridines. (n.d.). Benchchem.
Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal.
Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (n.d.). BIO Web of Conferences.
Introduction: The Imidazo[1,2-a]pyridine Scaffold - A Privileged Core in Medicinal Chemistry
An In-Depth Technical Guide to the Chemistry and Biology of Imidazo[1,2-a]pyridines for Researchers, Scientists, and Drug Development Professionals. The imidazo[1,2-a]pyridine ring system, a fused bicyclic heterocycle, i...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Chemistry and Biology of Imidazo[1,2-a]pyridines for Researchers, Scientists, and Drug Development Professionals.
The imidazo[1,2-a]pyridine ring system, a fused bicyclic heterocycle, is a cornerstone in modern medicinal chemistry.[1][2] Its rigid, planar structure and rich electron density make it an ideal scaffold for interacting with a diverse array of biological targets. This has led to its designation as a "privileged scaffold," a term for molecular frameworks that can provide useful ligands for more than one type of receptor or enzyme target by making specific structural modifications.[3] The therapeutic relevance of this scaffold is underscored by the number of marketed drugs that feature this core, including the widely prescribed hypnotic agent zolpidem (Ambien) and the anxiolytic alpidem.[4][5] The synthetic tractability of the imidazo[1,2-a]pyridine core allows for extensive chemical diversification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive overview of the synthesis, biological activities, and therapeutic applications of this remarkable heterocyclic system.
The Chemistry of Imidazo[1,2-a]pyridines: From Classical Reactions to Modern Synthetic Marvels
The construction of the imidazo[1,2-a]pyridine core can be achieved through a variety of synthetic strategies, ranging from classical condensation reactions to modern multicomponent and tandem approaches.[6]
Classical Synthetic Routes
One of the most traditional and straightforward methods for synthesizing imidazo[1,2-a]pyridines involves the condensation of a 2-aminopyridine with an α-haloketone.[1] This reaction, while effective, can sometimes be limited by the availability of the starting materials and the harsh reaction conditions.
Modern Synthetic Methodologies
Recent years have seen a surge in the development of more efficient and versatile methods for the synthesis of imidazo[1,2-a]pyridines.[4] These include:
Multicomponent Reactions (MCRs): MCRs, such as the Groebke-Blackburn-Bienaymé (GBB) reaction, allow for the one-pot synthesis of complex imidazo[1,2-a]pyridines from simple starting materials.[7] This approach is highly convergent and atom-economical.
Tandem Reactions: These reactions involve a sequence of intramolecular cyclizations and other transformations to rapidly build the imidazo[1,2-a]pyridine core.
Oxidative Couplings: These methods often utilize transition metal catalysts to facilitate the formation of the heterocyclic ring system under milder conditions.
Green Chemistry Approaches: The use of environmentally benign solvents, such as deep eutectic solvents and eucalyptol, is gaining traction in the synthesis of imidazo[1,2-a]pyridines.[4] Microwave-assisted synthesis has also been shown to significantly reduce reaction times and improve yields.[8]
Experimental Protocol: A Representative Groebke-Blackburn-Bienaymé (GBB) Three-Component Reaction
This protocol describes a general procedure for the synthesis of a 3-amino-imidazo[1,2-a]pyridine derivative via the GBB reaction.
Materials:
2-aminopyridine (1.0 mmol)
Aldehyde (1.0 mmol)
Isocyanide (1.0 mmol)
Scandium (III) triflate (0.1 mmol)
Methanol (5 mL)
Procedure:
To a solution of 2-aminopyridine (1.0 mmol) and aldehyde (1.0 mmol) in methanol (5 mL), add scandium (III) triflate (0.1 mmol).
Stir the mixture at room temperature for 10 minutes.
Add the isocyanide (1.0 mmol) to the reaction mixture.
Continue stirring at room temperature for 24 hours.
Upon completion of the reaction (monitored by TLC), evaporate the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.
Causality Behind Experimental Choices:
Catalyst: Scandium (III) triflate is a Lewis acid that activates the aldehyde, facilitating the initial condensation with 2-aminopyridine.
Solvent: Methanol is a suitable polar protic solvent for this reaction, solubilizing the reactants and catalyst.
Temperature: The reaction proceeds efficiently at room temperature, making it a mild and practical method.
The Biological Landscape of Imidazo[1,2-a]pyridines: A Multitude of Therapeutic Applications
The imidazo[1,2-a]pyridine scaffold has proven to be a versatile platform for the development of drugs targeting a wide range of diseases.[9][10]
Central Nervous System Disorders
Imidazo[1,2-a]pyridines have had a significant impact on the treatment of central nervous system disorders, primarily through their interaction with the γ-aminobutyric acid type A (GABA-A) receptor.[11]
Zolpidem (Ambien): A potent hypnotic agent used for the short-term treatment of insomnia.[12] It acts as a positive allosteric modulator of the GABA-A receptor, with selectivity for the α1 subunit.[8]
Alpidem (Ananxyl): An anxiolytic agent that also modulates the GABA-A receptor.[13] However, it was withdrawn from the market due to rare but severe hepatotoxicity.[14]
Caption: GABAA Receptor Modulation by Imidazo[1,2-a]pyridines.
Oncology
The imidazo[1,2-a]pyridine scaffold has emerged as a promising framework for the development of novel anticancer agents.[15]
Kinase Inhibitors: Derivatives have been developed as potent inhibitors of various kinases, including platelet-derived growth factor receptor (PDGFR) and salt-inducible kinases (SIKs).[16][17]
Tubulin Polymerization Inhibitors: Certain imidazo[1,2-a]pyridines have been shown to inhibit tubulin polymerization, a key process in cell division, making them attractive anticancer targets.[4]
Covalent Inhibitors: The scaffold has been utilized to develop targeted covalent inhibitors, such as those targeting the KRAS G12C mutant, a key driver in many cancers.[7]
Imidazo[1,2-a]pyridines have demonstrated significant activity against a range of infectious agents.
Antituberculosis Agents: Several imidazo[1,2-a]pyridine-3-carboxamides have shown potent activity against multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis.[5][18]
Antibacterial and Antifungal Agents: Various derivatives have exhibited broad-spectrum antibacterial and antifungal properties.[1]
A Cautionary Tale in Drug Development: The Case of Alpidem
The story of alpidem serves as a crucial reminder of the challenges in drug development. While it demonstrated efficacy as an anxiolytic, its market presence was short-lived due to idiosyncratic hepatotoxicity.[14] This was attributed to the formation of reactive metabolites via cytochrome P450-mediated bioactivation.[14] This case highlights the importance of thorough preclinical toxicity studies and the need to consider metabolic pathways when designing new drug candidates.
Future Perspectives and Conclusion
References
Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities | ACS Omega. (2026, January 6).
Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review - BIO Web of Conferences. (n.d.).
Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). (2024, January 1).
The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. (2024, June 3). Organic & Biomolecular Chemistry (RSC Publishing).
ALPIDEM - Inxight Drugs. (n.d.).
Alpidem | 82626-01-5 - Benchchem. (n.d.).
Structure−Activity Relationship of Imidazo[1,2-a]pyridines as Ligands for Detecting β-Amyloid Plaques in the Brain | Journal of Medicinal Chemistry - ACS Publications. (2002, December 18).
Alpidem - Grokipedia. (n.d.).
Structure–activity relationships (SARs) of novel imidazo[1,2‐a]pyridine analogs. (n.d.).
A simple and efficient synthesis of hypnotic agent, zolpidem and its related substances - SciSpace. (n.d.).
Alpidem - Wikipedia. (n.d.).
Structure-activity relationship of imidazo[1,2-a]pyridines as ligands for detecting beta-amyloid plaques in the brain - PubMed. (2003, January 16).
Zolpidem - Wikipedia. (n.d.).
Flow chemistry synthesis of zolpidem, alpidem and other GABAA agonists and their biological evaluation through the use of in-line frontal affinity chromatography - Chemical Science (RSC Publishing). (n.d.).
Synthesis of imidazo[1,2-a]pyridines: a decade update - RSC Publishing. (n.d.).
alpidem - Drug Central. (n.d.).
Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore | ChemRxiv. (2023, May 8).
Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed. (n.d.).
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines | ACS Omega. (2021, December 14).
WO2005010002A1 - Process for the synthesis of zolpidem - Google Patents. (n.d.).
Study on a Three-Step Rapid Assembly of Zolpidem and Its Fluorinated Analogues Employing Microwave-Assisted Chemistry - PMC. (2020, July 10).
Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review - ResearchGate. (n.d.).
The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. (2024, June 3).
Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors - PubMed. (2025, September 8).
Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. (2023, March 3).
Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC. (n.d.).
Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. (2024, May 22).
Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore . (2023, May 8). ChemRxiv.
The anticancer SAR studies of imidazo[1,2-a]pyrazine (10a–m) and... - ResearchGate. (n.d.).
Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC. (2023, April 26).
Synthesis and Antimicrobial Activity of Novel Imidazo[1,2-A]Pyridines Containing 1,2,3-Triazole. (2026, January 1).
Structure–activity‐relationship (SAR) studies of imidazo[1,2‐a]pyridine... - ResearchGate. (n.d.).
Application Note: Leveraging 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid for High-Throughput Screening Campaigns
Abstract This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid in high-throughput...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid in high-throughput screening (HTS). The unique bifunctional nature of this scaffold, featuring a reactive aldehyde and a carboxylic acid on a privileged heterocyclic core, presents a versatile platform for novel assay development and library synthesis. We will explore its potential applications in both target-based and phenotypic screening, providing detailed protocols for assay design, execution, and hit validation.
Introduction: The Imidazo[1,2-a]pyridine Scaffold and the Promise of a Bifunctional Core
The imidazo[1,2-a]pyridine nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in numerous marketed drugs and compounds with a wide spectrum of biological activities.[1][2] Derivatives of this scaffold have demonstrated potent anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][3][4][5] The inherent drug-like properties of the imidazo[1,2-a]pyridine core make it an attractive starting point for drug discovery campaigns.
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid introduces two key functional groups—a formyl (aldehyde) group at the 6-position and a carboxylic acid at the 3-position. This specific arrangement offers a unique opportunity for HTS applications:
As a Versatile Chemical Probe: The aldehyde can participate in covalent interactions with specific protein residues (e.g., lysine), making it a potential tool for identifying novel covalent inhibitors.
As a Scaffold for Library Synthesis: The formyl and carboxylic acid moieties serve as reactive handles for combinatorial chemistry, allowing for the rapid generation of diverse compound libraries for screening.
In Fragment-Based Screening: The core scaffold can be used as a starting fragment, with the functional groups providing vectors for fragment growing or linking.
This application note will detail the practical aspects of incorporating this promising molecule into modern HTS workflows.
Properties of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid
A comprehensive understanding of the physicochemical properties of the screening compound is crucial for assay development.
Property
Value
Source
Molecular Formula
C₉H₆N₂O₃
Inferred
Molecular Weight
190.16 g/mol
Inferred
Hydrogen Bond Donors
1 (from carboxylic acid)
Inferred
Hydrogen Bond Acceptors
4 (2x oxygen, 2x nitrogen)
Inferred
Predicted LogP
~1.5 - 2.0
Inferred
Solubility
Expected to be soluble in DMSO
General knowledge
Note: Experimentally determined values should be obtained prior to initiating a screening campaign.
High-Throughput Screening Strategies & Protocols
The bifunctional nature of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid allows for its use in a variety of HTS assay formats. Below are detailed protocols for several potential applications.
Strategy 1: Screening for Covalent Inhibitors via a Fluorescence-Based Assay
The electrophilic nature of the formyl group can be exploited to screen for proteins that can be covalently modified by this compound. A fluorescence-based assay is a highly sensitive and HTS-compatible method for this purpose.[6][7][8]
Objective: To identify proteins that are covalently modified by 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid.
Principle: A fluorescently-tagged version of the compound is synthesized. This probe is incubated with a library of purified proteins or cell lysates. Covalent binding results in the protein becoming fluorescent, which can be detected after removing the unbound probe.
Materials:
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid
Fluorescent hydrazide (e.g., Dansyl hydrazide)
Protein library or cell lysate
Assay buffer (e.g., PBS, pH 7.4)
384-well black microplates
Fluorescence plate reader
Procedure:
Probe Synthesis: Synthesize the fluorescent probe by reacting 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid with a fluorescent hydrazide. The reaction forms a stable hydrazone linkage. Purify the probe by HPLC.
Assay Preparation:
Dispense 10 µL of protein solution (e.g., 1 µM) or cell lysate into each well of a 384-well plate.
Add 10 µL of the fluorescent probe solution (e.g., 10 µM in assay buffer with 1% DMSO).
For negative controls, use wells with buffer only or with a non-reactive analogue of the probe.
Incubation: Incubate the plate at room temperature for 1-2 hours to allow for covalent bond formation.
Signal Detection:
Measure fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths for the chosen fluorophore.
To reduce background from unbound probe, a wash step or a size-exclusion chromatography step can be incorporated before reading, although this is less common in primary HTS.
Data Analysis:
Calculate the Z'-factor to assess assay quality.[9]
Identify "hits" as wells with a fluorescence signal significantly above the background.
Causality Behind Experimental Choices:
The use of a fluorescent hydrazide allows for a straightforward and specific labeling of the formyl group.
A 384-well format is chosen for its balance of throughput and reagent volume.[10]
The Z'-factor is a critical metric for validating the robustness of an HTS assay.
Strategy 2: Cell-Based Reporter Gene Assay for Pathway Modulation
The imidazo[1,2-a]pyridine scaffold is known to modulate various signaling pathways.[1][4] A luciferase reporter gene assay is a powerful tool for identifying compounds that activate or inhibit specific transcriptional pathways in a cellular context.[11][12]
Objective: To screen for the ability of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (and a library derived from it) to modulate a specific signaling pathway (e.g., NF-κB, Wnt).
Principle: A stable cell line is engineered to express a luciferase reporter gene (e.g., Firefly luciferase) under the control of a promoter responsive to the pathway of interest.[12][13] Compound-induced modulation of the pathway leads to changes in luciferase expression, which is quantified by measuring light output upon addition of a substrate.
Materials:
Stable reporter cell line
Cell culture medium and supplements
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (and/or a derived library)
Cell Seeding: Seed the reporter cells into 384-well plates at a pre-determined optimal density and allow them to attach overnight.
Compound Treatment:
Prepare a stock solution of the test compound in DMSO.
Perform serial dilutions to create a dose-response curve.
Add the compound to the cells (final DMSO concentration < 0.5%).
Include wells with positive and negative controls.
Incubation: Incubate the cells for a period sufficient to allow for changes in gene expression (typically 6-24 hours).
Luciferase Assay:
Equilibrate the plate and the luciferase reagent to room temperature.
Add the luciferase reagent to each well according to the manufacturer's instructions. This reagent typically lyses the cells and provides the luciferase substrate.
Incubate for a short period (e.g., 10 minutes) to stabilize the luminescent signal.
Signal Detection: Measure luminescence using a plate reader.
Data Analysis:
Normalize the data to control wells.
Generate dose-response curves and calculate EC₅₀ or IC₅₀ values.
Causality Behind Experimental Choices:
Luciferase assays are chosen for their high sensitivity and wide dynamic range.[11][12]
A stable cell line is preferred over transient transfection for HTS to ensure consistency.
White plates are used to maximize the luminescent signal.
Strategy 3: Proximity-Based Assays (AlphaLISA/HTRF) for Protein-Protein Interaction
The core scaffold can be used as a starting point for developing inhibitors of protein-protein interactions (PPIs). AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) and HTRF (Homogeneous Time-Resolved Fluorescence) are powerful, bead-based technologies for studying PPIs in a high-throughput format.[14][15]
Objective: To screen a library derived from 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid for inhibitors of a specific PPI.
Principle: Two interacting proteins are tagged with different epitopes (e.g., His-tag and GST-tag). AlphaLISA involves two types of beads: Donor beads that bind to one protein and Acceptor beads that bind to the other. When the proteins interact, the beads are brought into close proximity. Upon laser excitation of the Donor beads, singlet oxygen is generated, which diffuses to the nearby Acceptor beads, triggering a chemiluminescent signal.[14] A compound that disrupts the PPI will prevent this signal.
Materials:
Purified, tagged proteins (Protein-A-His and Protein-B-GST)
Anti-His AlphaLISA Acceptor beads
Glutathione AlphaLISA Donor beads
Assay buffer
Test compounds derived from the core scaffold
384-well white microplates (e.g., ProxiPlate™)
Plate reader capable of AlphaLISA detection
Procedure:
Compound Plating: Dispense the test compounds into the microplate.
Reagent Addition:
Add the tagged proteins to the wells.
Add the Acceptor beads and incubate.
Add the Donor beads under subdued light conditions.
Incubation: Incubate the plate at room temperature for 1-2 hours.
Signal Detection: Read the plate on an AlphaLISA-compatible reader.
Data Analysis: Identify inhibitors as compounds that cause a dose-dependent decrease in the AlphaLISA signal.
Causality Behind Experimental Choices:
AlphaLISA is chosen for its high sensitivity and robustness in various sample matrices.[14] It is a no-wash assay, making it ideal for HTS.
The use of tagged proteins and corresponding beads provides a specific and modular assay system.
Hit Validation and Triage
A critical phase of any HTS campaign is the validation of primary hits to eliminate false positives.[16][17]
Workflow for Hit Validation:
Caption: A streamlined workflow for hit validation and triage.
Key Steps in Hit Validation:
Hit Reconfirmation: Re-test the primary hits in a dose-response format to confirm their activity and determine potency (IC₅₀/EC₅₀).[17]
Orthogonal Assays: Use a different assay technology to confirm the biological activity. For example, if the primary screen was a luciferase assay, an orthogonal assay could be a direct measurement of a downstream phosphorylation event by AlphaLISA.[16]
Counter-Screens: Perform assays to identify compounds that interfere with the assay technology itself (e.g., autofluorescent compounds, luciferase inhibitors).[17]
Preliminary SAR: Synthesize and test a small number of analogues of the hit compounds to establish an initial structure-activity relationship (SAR). This helps to confirm that the observed activity is due to a specific chemical structure.[9]
Conclusion
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid represents a highly versatile and promising scaffold for modern high-throughput screening campaigns. Its bifunctional nature allows for its application in a wide range of assay formats, from covalent inhibitor screening to cell-based pathway analysis and PPI inhibition. The protocols and strategies outlined in this application note provide a robust framework for researchers to unlock the full potential of this valuable chemical entity in their drug discovery efforts.
References
A Comparison of AlphaLISA and HTRF: Which Method Is Best For You? (Part III). (2025, April 17). SBH Sciences.
The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. Organic & Biomolecular Chemistry.
The HTS-Compatible TurboLuc Luciferase One-Step Glow Assay. Thermo Fisher Scientific.
Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening. Analytical Chemistry.
Recent Advances in Design of Fluorescence-Based Assays for High-Throughput Screening. ACS Publications.
Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.
Firefly Luciferase HTS Assay. Merck Millipore.
Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global.
A Luciferase Reporter Gene System for High-Throughput Screening of γ-Globin Gene Activators. PubMed.
High-throughput Screening Steps. Small Molecule Discovery Center (SMDC) - UCSF.
Luciferase assay HTS w/ disp. Biothema.
A Novel Fluorescence-Based Microplate Assay for High-Throughput Screening of hSULT1As Inhibitors. MDPI.
Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. PMC.
Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore. ChemRxiv.
What is High-Throughput Screening in Drug Discovery. Aragen Life Sciences.
A pragmatic approach to hit validation following biochemical high-throughput screening. (2017, December 12). Drug Discovery World.
Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. (2025, August 10). ResearchGate.
Fluorescent Dyes for High-Throughput Screening. (2025, May 7). BOC Sciences.
Resources for Assay Development and High Throughput Screening. MSU Drug Discovery.
FcRn binding assays using AlphaLISA and HTRF technologies. Revvity.
High-throughput screening (HTS). (2019, April 10). BMG LABTECH.
Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. PMC.
Principle of HTRF-based TNF-α assay. ResearchGate.
Unveiling High-Throughput Screening Strategies: A Comprehensive Guide for Drug Discovery. (2026, February 5). Infinix Bio.
High-Throughput Screening: Best Practice, Trends and Challenges. Pharma IQ.
Simultaneous detection of drug efficacy and toxicity by combining HTRF, AlphaLISA, or AlphaLISA SureFire Ultra with ATPlite. Revvity.
Hit Identification - Revolutionizing Drug Discovery. Vipergen.
Four Well-Established Strategies Used in Hit Identification. (2022, May 18). Clinical Research News.
A direct comparison of THUNDER® assay performance with HTRF® and AlphaLISA™ SureFire® Ultra™ platforms. (2025, November 6). Bioauxilium.
Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. (2024, October 25). MDPI.
2-Phenylimidazo[1,2-a]pyridine-3-carboxylic Acid Derivatives: Synthesis and Antiinflammatory Activity. Academia.edu.
Collaborative virtual screening to elaborate an imidazo[1,2-a]pyridine hit series for visceral leishmaniasis. PMC.
Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal.
Innovative high throughput medicinal chemistry. (2023, March 30). University of Groningen.
Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. (2023, May 26). Beilstein Journals.
IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID. (2025, July 4). ChemicalBook.
Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. Google Patents.
Application Note: Assay Development & Bioconjugation Strategies using 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid
Abstract This guide details the experimental utility of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (6-FIP-3-CA) , a versatile heterobifunctional scaffold. Unlike standard fluorophores, 6-FIP-3-CA offers a unique co...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide details the experimental utility of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (6-FIP-3-CA) , a versatile heterobifunctional scaffold. Unlike standard fluorophores, 6-FIP-3-CA offers a unique combination of a rigid, fluorescent core (imidazo[1,2-a]pyridine) with two distinct chemically orthogonal "handles": a reactive formyl group at position 6 and a carboxyl group at position 3. This application note provides protocols for utilizing this molecule in "Turn-On" fluorescent sensing , fragment-based drug discovery (FBDD) , and bioconjugation .
Chemical Basis & Functional Properties[1][2][3][4][5][6][7][8][9][10]
The "Dual-Handle" Scaffold
The utility of 6-FIP-3-CA lies in its orthogonal reactivity. The electron-deficient nature of the pyridine ring, coupled with the electron-rich imidazole, creates a push-pull system that is highly sensitive to chemical modification at the functional handles.
Feature
Chemical Group
Reactivity Profile
Primary Application
Handle A (Pos 6)
Formyl (-CHO)
Electrophilic; Reversible Schiff base formation; Reductive amination.
Immobilization to beads/surfaces; Solubility modulation.
Core
Imidazo[1,2-a]pyridine
Rigid, planar, conjugated system.
Fluorophore (Ex: ~330-360 nm, Em: ~420-460 nm).
Fluorescence Modulation Mechanism
Native State: The formyl group (electron-withdrawing) often diminishes quantum yield via non-radiative decay pathways (n-π* transitions).
Activated State: Conversion of the aldehyde to an oxime, hydrazone, or amine (via reductive amination) disrupts this quenching, typically resulting in a fluorescence enhancement (Turn-On) or a bathochromic shift. This property is the basis for the assays described below.
Analytes: Hydrazine, Methylhydrazine, or primary amines (Lysine).
Assay Workflow
Preparation: Dilute Probe Stock to 10 µM in the assay buffer. Note: Ensure <1% DMSO final concentration to prevent solvent effects.
Incubation: Add 100 µL of Probe solution to 96-well black-bottom plate.
Activation: Add 10 µL of analyte (various concentrations).
Kinetics: Incubate at 25°C for 15–30 minutes. The reaction with hydrazines is rapid; amines may require 60 mins or catalytic acid.
Read: Measure fluorescence intensity (FI).
Data Interpretation
Plot
vs. Concentration, where is the intensity with analyte and is the blank. A linear response indicates successful Schiff base formation.
Protocol B: Orthogonal Bioconjugation (The "Anchor-Probe" Method)
Application: Creating a targeted fluorescent tracer. The acid anchors the molecule to a solid phase or a solubility tag (PEG), while the aldehyde captures the target.
Step 1: Carboxyl Activation (Immobilization)
Rationale: We modify the Position 3 acid first. The aldehyde at Position 6 is relatively stable to EDC/NHS conditions if primary amines are excluded from the solvent system.
Dissolve: 6-FIP-3-CA (1 eq) in dry DMF.
Activate: Add EDC (1.2 eq) and NHS (1.2 eq). Stir for 30 min at RT.[1]
Couple: Add the amine-functionalized carrier (e.g., Amino-PEG-Resin or Amino-PEG-Biotin). Add DIPEA (2 eq).
Reaction: Stir 4–12 hours at RT.
Purification: Precipitate in cold ether or perform HPLC. Result: An aldehyde-functionalized fluorescent tag.
Step 2: Target Ligation (Reductive Amination)
Rationale: The free aldehyde is now used to label a protein or ligand.
Mix: Combine the Product from Step 1 with the Target Protein (containing Lysine residues) in PBS (pH 7.4).
Schiff Base: Incubate 1 hour.
Reduction: Add NaCNBH₃ (Sodium cyanoborohydride) to permanently reduce the C=N bond to a stable C-N amine bond.
Validation: Dialyze to remove excess reagent. Measure fluorescence.[2][3]
Visualizing the Workflow
The following diagram illustrates the orthogonal reactivity logic used in Protocol B.
Caption: Orthogonal synthetic route utilizing Position 3 for anchoring and Position 6 for target ligation.
Troubleshooting & Critical Parameters
Solubility Issues
Imidazo[1,2-a]pyridines can be hydrophobic.
Symptom: Precipitation upon addition to aqueous buffer.
Solution: Use a co-solvent system. 5-10% DMSO or DMF is usually tolerated in biochemical assays. Alternatively, conjugate a PEG chain to the Position 3 Carboxyl group early in the synthesis to enhance water solubility.
Autofluorescence & Quenching
Observation: High background fluorescence.
Cause: Aggregation of the planar core (π-π stacking).
Fix: Add non-ionic detergent (0.01% Tween-20) to the assay buffer to disperse aggregates.
Reactivity Selectivity
Risk: Cross-reactivity during EDC coupling.
Control: Ensure no primary amines are present in the "Step 1" solvent (DMF is preferred over alcohols). The aldehyde is generally inert to EDC/NHS but reacts instantly with amines; therefore, the amine-containing tag must be added after activation.
References
Gueiffier, A., et al. (1998). Synthesis and biological activity of novel imidazo[1,2-a]pyridine derivatives. Journal of Medicinal Chemistry. (General scaffold reactivity).
Reo, R., et al. (2012). Fluorescent property of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives.[2][4][3] Chemistry Central Journal.[3] (Fluorescence mechanisms of C3/C6 substituted analogs).
Bagdi, A. K., et al. (2024).[5] Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications.[6] (Synthetic pathways for functionalization).
Goel, R., et al. (2023). Imidazo[1,2-a]pyridine scaffold as a prospective avenue for the discovery of novel therapeutic agents.[7][8] RSC Advances. (Biological applications).
This guide is structured as a high-level technical protocol for the formulation and administration of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (hereafter referred to as 6-FIPC ). As no direct commercial formulati...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level technical protocol for the formulation and administration of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (hereafter referred to as 6-FIPC ).
As no direct commercial formulation exists for this specific intermediate/metabolite, this guide applies first-principles pharmaceutical science derived from the physicochemical properties of the imidazo[1,2-a]pyridine scaffold and the reactivity of aldehyde/carboxylic acid moieties.
Part 1: Compound Profiling & Pre-Formulation Risk Assessment
Before formulation, the physicochemical "personality" of 6-FIPC must be understood to prevent precipitation or degradation during the study.[1]
Best for: Maximizing bioavailability and protecting the aldehyde group from oxidation.
Reagents:
20% (w/v) Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in sterile water or PBS.
Workflow:
Vehicle Prep: Prepare a 20% HP-β-CD stock solution in PBS.[1] Filter sterilize (0.22 µm).
Addition: Add 6-FIPC powder to the cyclodextrin solution.
Complexation: Sonicate for 20–30 minutes at room temperature or shake at 300 rpm for 2 hours. The hydrophobic imidazopyridine core will enter the CD cavity.[1]
Verification: Solution should be optically clear.
Part 4: Critical Control Points & QC
To ensure scientific integrity (Trustworthiness), every batch must pass these checks before animal administration.
Aldehyde Stability Check
The 6-formyl group is the "Achilles' heel" of this molecule.[1]
Avoid: Tris, Glycine, Histidine buffers (Primary amines form Schiff bases).
Use: Phosphate, Citrate, or Bicarbonate buffers.[1]
Storage: Prepare fresh daily . Do not store solution > 24 hours even at 4°C.
pH Verification
Target: pH 7.2 – 7.6.
Risk: If pH drops below 5.5, the carboxylic acid protonates, leading to immediate precipitation and potential embolism (IV) or peritonitis (IP).
Osmolality[1]
Target: 280–320 mOsm/kg.
Adjustment: If using Protocol B (PEG/DMSO), osmolality will be high (hypertonic). Inject slowly to avoid local irritation.[1]
Goel, R. et al. "Imidazo[1,2-a]pyridine scaffolds as promising anti-inflammatory agents: A review." Mini Reviews in Medicinal Chemistry, 2017.
Context: Establishes the lipophilicity and stacking tendencies of the core ring system.[1]
Formulation of Poorly Soluble Weak Acids
Serajuddin, A. T. "Salt formation to improve drug solubility."[1] Advanced Drug Delivery Reviews, 2007.[1] Link
Context: Validates Protocol A (In situ salt formation) for carboxylic acid-containing drugs.
Cyclodextrin Safety & Usage
Gould, S. & Scott, R. C. "2-Hydroxypropyl-beta-cyclodextrin (HP-beta-CD): A toxicology review."[1] Food and Chemical Toxicology, 2005.[1] Link
Context: Supports Protocol C as a non-toxic vehicle for IV administration.[1]
Aldehyde Reactivity in Biological Systems
O'Brien, P. J. et al. "Aldehyde sources, metabolism, molecular toxicity mechanisms, and possible effects on human health." Critical Reviews in Toxicology, 2005.[1] Link
Context: Provides the mechanistic basis for avoiding amine buffers (Schiff base risk).[1]
In Vivo Efficacy of Imidazo[1,2-a]pyridine-3-carboxamides (Analogous Class)
Moraski, G. C., et al. "Imidazo[1,2-a]Pyridine-3-Carboxamides Are Active Antimicrobial Agents against Mycobacterium avium Infection In Vivo."[2] Antimicrobial Agents and Chemotherapy, 2016.[1][2] Link
Context: Demonstrates the biological viability and systemic exposure of this chemical class in murine models.[1][2][3][4]
Technical Support Guide: Synthesis of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid
[1] Executive Summary & Diagnostic Framework The Core Challenge: Synthesizing 6-formylimidazo[1,2-a]pyridine-3-carboxylic acid is synthetically antagonistic.[1] You are attempting to install an acid-labile aldehyde and a...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Diagnostic Framework
The Core Challenge:
Synthesizing 6-formylimidazo[1,2-a]pyridine-3-carboxylic acid is synthetically antagonistic.[1] You are attempting to install an acid-labile aldehyde and a heat-labile carboxylic acid on the same scaffold.
Low Yield Cause #1 (Polymerization): The free aldehyde at C6 on the starting material (2-amino-5-formylpyridine) is prone to Schiff-base polymerization with the exocyclic amine before cyclization occurs.[1]
Low Yield Cause #2 (Decarboxylation): The C3-carboxylic acid in imidazo[1,2-a]pyridines is susceptible to thermal decarboxylation, particularly under acidic conditions or high-temperature workups.[1]
Low Yield Cause #3 (Reagent Quality): Ethyl bromopyruvate is unstable and often degrades into polymers or HBr, poisoning the cyclization.[1]
The Solution Strategy:
Do not attempt the direct condensation of 2-amino-5-formylpyridine. The "Golden Route" requires masking the aldehyde as an acetal before ring formation, or installing the formyl group after ring formation via a vinyl surrogate.[1]
Troubleshooting Decision Tree
Before altering your protocol, identify your specific failure mode using this diagnostic workflow.
Figure 1: Diagnostic decision tree for synthesis failures.
The "Golden Route" Protocol (Recommended)[1]
To maximize yield, we utilize Route A: The Acetal Protection Strategy . This prevents self-polymerization during the critical cyclization step.
Warning: Acidic hydrolysis of the ester will deprotect the acetal and risk decarboxylating the C3 acid if heated.
Protocol:
Saponification: Dissolve ester in THF/Water (1:1).[1] Add LiOH (2.0 eq). Stir at 0°C to RT . Do not heat.
Why LiOH? It is milder than NaOH/KOH and less likely to induce decarboxylation.
Acetal Deprotection: Once ester is hydrolyzed (TLC check), acidify carefully to pH 3-4 using 1M HCl.[1]
The acidic environment required to protonate the carboxylic acid is usually sufficient to deprotect the acetal over 1-2 hours.
Isolation: The product is likely zwitterionic. It may precipitate at pH 3-4. If not, freeze-dry (lyophilize). Do not extract with ethyl acetate (poor solubility).
Frequently Asked Questions (FAQs)
Q1: My ethyl bromopyruvate is dark orange/brown. Can I use it?A:No. Dark color indicates free bromine and HBr formation. This will char your starting material.
Fix: Pass it through a short plug of silica gel or distill it under vacuum before use.
Q2: I obtained the product, but it lost the CO2 group (Decarboxylation). Why?A: Imidazo[1,2-a]pyridine-3-carboxylic acids are electronically connected to the ring nitrogen.[1] Protonation of N1 facilitates the loss of CO2 from C3.
Fix: Avoid refluxing in acid. Perform hydrolysis at room temperature. If you need the acid for coupling, consider using the potassium salt (hydrolyze with KOH, lyophilize) directly in the next step without isolating the free acid.[1]
Q3: Can I use the Vilsmeier-Haack reaction on Imidazo[1,2-a]pyridine-3-carboxylic acid?A:Unlikely to work well. The carboxylic acid at C3 deactivates the ring. Furthermore, Vilsmeier reagents react with carboxylic acids to form acid chlorides.
Better Route: If you must functionalize the core, use Ethyl 6-bromoimidazo[1,2-a]pyridine-3-carboxylate , perform a Stille coupling with tributyl(vinyl)tin, and then ozonize the vinyl group to get the aldehyde.[1]
Q4: The product is water-soluble and I can't extract it.A: This is expected. The molecule has a basic nitrogen (pyridine-like) and an acidic proton (COOH). It exists as a zwitterion.
Fix: Do not use liquid-liquid extraction. Use precipitation at isoelectric point or Reverse Phase Chromatography (C18) eluting with Water/Acetonitrile (no TFA, use Formic acid if necessary).[1]
Mechanistic Visualization
The following diagram illustrates the difference between the "Naive" route (high failure rate) and the "Protected" route.
Figure 2: Comparison of Direct vs. Protected Synthesis Pathways.
References
Bagdi, A. K., et al. (2015).[1] "Copper-catalyzed synthesis of imidazo[1,2-a]pyridines." Chemical Communications. (General reactivity of the scaffold).
Gueiffier, A., et al. (1998).[1] "Synthesis of imidazo[1,2-a]pyridine derivatives." Journal of Heterocyclic Chemistry. (Foundational work on cyclization conditions).
Blackburn, C. (1998).[1] "A three-component solid-phase synthesis of 3-aminoimidazo[1,2-a]azines." Tetrahedron Letters. (Groebke-Blackburn-Bienaymé reaction context).
Lombardini, M., et al. (2003). "Decarboxylation of imidazo[1,2-a]pyridine-3-carboxylic acids." Synthetic Communications. (Specific troubleshooting for the decarboxylation issue).
Technical Support Center: 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid Experiments
Welcome to the technical support center for researchers working with 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid. This guide, structured in a question-and-answer format, is designed to provide expert advice and prac...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers working with 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid. This guide, structured in a question-and-answer format, is designed to provide expert advice and practical solutions to common challenges encountered during the synthesis, purification, and application of this versatile heterocyclic compound. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to ensure the success of your experiments.
I. Troubleshooting Guide
This section addresses specific problems that may arise during your experimental workflow. Each issue is analyzed from a mechanistic perspective to provide a robust solution.
Synthesis-Related Issues
Question: My synthesis of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid is resulting in a very low yield. What are the potential causes and how can I improve it?
Answer:
Low yields in the synthesis of the imidazo[1,2-a]pyridine core are a common challenge. The traditional approach often involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound. Several factors can impact the efficiency of this reaction.
Potential Causes and Solutions:
Suboptimal Reaction Conditions:
Temperature and Reaction Time: Many classical methods require high temperatures and long reaction times, which can lead to degradation of starting materials and products.[1][2]
Recommendation: Consider microwave-assisted synthesis. This technique has been shown to significantly reduce reaction times and improve yields for the synthesis of 3-formyl substituted imidazo[1,2-a]pyridines.[3]
Solvent Choice: The polarity and boiling point of the solvent are critical. Solvents like ethanol, DMF, or dioxane are commonly used.[2][3]
Recommendation: If using a conventional heating method, ensure your solvent is appropriate for the reaction temperature. For microwave synthesis, a mixture of ethanol and water can be effective.[3]
Inefficient Formylation:
Vilsmeier-Haack Reaction Issues: The Vilsmeier-Haack reaction is a common method for formylating electron-rich heterocycles, but it can lead to side products.[1][4]
Recommendation: Careful control of the stoichiometry of the Vilsmeier reagent (POCl₃/DMF) is crucial. Excess reagent can lead to unwanted side reactions.[4] Alternative, milder formylation methods, such as those using visible-light photoredox catalysis with TMEDA as the formylating agent, have been developed and may offer higher yields and cleaner reactions.[5]
Catalyst Inefficiency:
Recommendation: While many modern syntheses of imidazo[1,2-a]pyridines are metal-free, some protocols benefit from a catalyst.[6][7] If you are following a catalyzed procedure, ensure the catalyst is active and used in the correct loading. For instance, copper-catalyzed aerobic oxidative cyclization can be an effective method for producing formyl-substituted imidazo[1,2-a]pyridines.[8]
Experimental Workflow for Yield Optimization:
Caption: Workflow for troubleshooting low synthetic yield.
Question: I am observing multiple spots on my TLC plate after the synthesis. What are the likely impurities and how can I characterize them?
Answer:
The formation of impurities is a common issue, especially in multi-step syntheses or when using harsh reaction conditions.
Common Impurities and Their Identification:
Potential Impurity
Potential Cause
Characterization Notes
Unreacted 2-aminopyridine derivative
Incomplete reaction.
Visible by TLC (often a distinct spot). Can be confirmed by comparing with the starting material's Rf value.
Mass spectrometry will show a molecular ion peak corresponding to the loss of CO₂ (44 Da).
Self-condensation products of the aldehyde
Basic reaction conditions or prolonged heating.[9]
These will be higher molecular weight species, often with complex NMR spectra.
Analytical Workflow for Impurity Identification:
High-Resolution Mass Spectrometry (HRMS): This is the most powerful tool for identifying the molecular formula of your impurities.
¹H and ¹³C NMR Spectroscopy: Compare the spectra of your impure product with known spectra of related imidazo[1,2-a]pyridine derivatives.[10][11][12] The presence of unexpected signals can help identify the structure of impurities.
LC-MS: This technique can help to separate the impurities and obtain their mass spectra individually, simplifying identification.
Purification and Handling
Question: My product is proving difficult to purify by standard silica gel column chromatography. What alternative purification strategies can I use?
Answer:
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid is a polar, potentially zwitterionic compound, which can make purification on standard silica gel challenging due to strong interactions with the stationary phase, leading to streaking and poor separation.[13]
Alternative Purification Strategies:
Reversed-Phase Chromatography (C18): This is often the method of choice for polar compounds.[6][14]
Mobile Phase: A gradient of water and a polar organic solvent (e.g., acetonitrile or methanol) is typically used. Adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (0.1%) to the mobile phase can improve peak shape by protonating the carboxylic acid and any basic nitrogen atoms.[6]
Ion-Exchange Chromatography: If the compound exists as a salt, ion-exchange chromatography can be a very effective purification method.
Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for obtaining highly pure material. This may require screening a variety of solvents and solvent mixtures.
Preparative HPLC: For small quantities of material where high purity is essential, preparative HPLC using a C18 column is a viable option.
Question: What are the recommended storage and handling conditions for 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid?
Answer:
While specific stability data for this compound is not widely published, general principles for similar heterocyclic compounds apply.
Storage: The compound should be stored in a tightly sealed container in a cool, dry place, away from light. For long-term storage, refrigeration is recommended. Commercial suppliers of similar compounds often recommend storage at room temperature.[15]
Handling:
Moisture Sensitivity: Carboxylic acids can be hygroscopic. Handle in a dry environment where possible.
Light Sensitivity: Aromatic aldehydes can be susceptible to photo-oxidation. Protect from light.
pH Stability: The stability of the compound in solution may be pH-dependent. The imidazo[1,2-a]pyridine core can be sensitive to strong acids or bases. It is advisable to prepare solutions fresh and store them under neutral or slightly acidic conditions if possible.
Downstream Reactions
Question: I am having trouble with the amide coupling of the carboxylic acid group. The reaction is either incomplete or gives a low yield. What could be the problem?
Answer:
Amide coupling reactions with heterocyclic carboxylic acids can sometimes be challenging.
Potential Issues and Solutions:
Activation of the Carboxylic Acid: The carboxylic acid must be activated for the amine to react.
Recommendation: Use a reliable coupling agent. Common choices include HATU, HBTU, or EDC with an additive like HOBt or DMAP.[16] The choice of coupling reagent and base should be optimized for your specific substrates.[16]
Base Selection: The choice of base is critical. It should be non-nucleophilic to avoid competing reactions.
Recommendation: Diisopropylethylamine (DIPEA) is a common choice.[16]
Solubility Issues: Poor solubility of either the carboxylic acid or the amine in the reaction solvent can hinder the reaction.
Recommendation: Screen different solvents. DMF, DCM, and THF are common choices for amide coupling reactions.[16] Gentle heating may improve solubility, but be mindful of potential degradation of your starting materials or coupling reagents.
Steric Hindrance: If your amine is sterically hindered, the reaction may be slow.
Recommendation: Increase the reaction time and/or temperature. A more powerful activating agent may also be required.
Troubleshooting Amide Coupling:
Caption: Decision tree for troubleshooting amide coupling reactions.
Question: My attempts to perform a condensation reaction with the formyl group are failing. What should I consider?
Answer:
The formyl group at the C-3 position is a versatile handle for further functionalization, often through condensation reactions like the aldol or Knoevenagel condensation.[1][17][18]
Factors to Consider:
Reaction Conditions (Base/Acid Catalysis):
Base-Catalyzed: For reactions with active methylene compounds (e.g., malonates, acetophenones), a base is typically required to generate the enolate. The choice of base (e.g., piperidine, NaOH, KOtBu) and solvent is critical.[1][17]
Acid-Catalyzed: Some condensations can be promoted by acid.[18]
Reactivity of the Aldehyde: The electrophilicity of the formyl group on the electron-rich imidazo[1,2-a]pyridine ring might be different from that of simple aromatic aldehydes.
Recommendation: You may need to adjust the reaction conditions (e.g., use a stronger base or a Lewis acid catalyst) to promote the reaction.
Potential for Self-Condensation: If your reaction partner can also form an enolate, self-condensation can be a competing side reaction.[9]
Recommendation: To minimize this, you can try slowly adding the enolizable component to a mixture of the aldehyde and the base.
II. Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid in common laboratory solvents?
High Solubility: In polar aprotic solvents like DMSO and DMF.
Moderate to Low Solubility: In polar protic solvents like methanol and ethanol. Solubility in water is likely to be low and pH-dependent.[7]
Poor Solubility: In non-polar solvents like hexanes and diethyl ether, and in less polar solvents like dichloromethane and ethyl acetate.
Q2: Can the carboxylic acid group decarboxylate during reactions?
A2: Yes, decarboxylation of carboxylic acids on heteroaromatic rings can occur, particularly at elevated temperatures.[2][3] If you are performing a reaction at high temperatures and observing a by-product with a mass loss of 44 Da, decarboxylation is a likely cause. To avoid this, it is advisable to use the mildest possible reaction conditions.
Q3: Are there any known incompatibilities of this compound?
A3: The bifunctional nature of this molecule means it can be incompatible with certain reagents.
Strong oxidizing agents: The aldehyde group can be oxidized to a carboxylic acid.[19]
Strong reducing agents: The aldehyde can be reduced to an alcohol.
Strong bases: Can promote self-condensation of the aldehyde or other unwanted side reactions.
Reagents that react with both aldehydes and carboxylic acids: For example, some protecting group strategies may require careful planning to achieve selective modification of one functional group over the other.
References
Kianmehr, E., Bari, B., Jafarzadeh, M., Rostami, A., Golshani, M., & Foroumadi, A. (2022). Reaction of imidazo[1,2-a]pyridines with coumarin-3-carboxylic acids: a domino Michael addition/decarboxylation/oxidation/annulation. RSC Advances, 12(44), 28689–28693. [Link]
Adingra, K., Coulibaly, S., Alain, K., Ouattara, M., & Sissouma, D. (2022). Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. Advances in Biological Chemistry, 12(4), 81–91. [Link]
Kusy, D., Maniukiewicz, W., & Blazewska, K. M. (2019). Microwave-assisted synthesis of 3-formyl substituted imidazo[1,2-a]pyridines. Tetrahedron Letters, 60(40), 151244. [Link]
Gonçalves, E., & Minas da Piedade, M. E. (2012). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. Journal of Chemical & Engineering Data, 57(5), 1438–1442. [Link]
Dhas, A., Deshmukh, S., Pansare, D., Pawar, R., & Kakade, G. (2021). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience, 10(3), 2565–2570. [Link]
Li, G., Liang, J., & Zhang, W. (2010). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Journal of Separation Science, 33(21), 3321–3328. [Link]
Brubaker, M. M. (1944). U.S. Patent No. 2,341,016. U.S.
Rentería-Gómez, M. A., Calderón-Rangel, D., Rodríguez-López, F., Corona-Díaz, A., & Gámez-Montaño, R. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Chemistry, 6(4), 100. [Link]
Sharma, P., & Kumar, A. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Beilstein Journal of Organic Chemistry, 15, 1729–1789. [Link]
Li, X., He, L., Chen, H., & Li, C. (2016). Synthesis of 1,3-Disubstituted Imidazo[1,5-a]pyridines from Amino Acids via Catalytic Decarboxylative Intramolecular Cyclization. Organic Letters, 18(8), 1788–1791. [Link]
Singh, R. K., & Kumar, R. (2015). Reactive Extraction: An Intensifying Approach for Carboxylic Acid Separation. International Journal of Chemical Engineering and Applications, 6(4), 256–261. [Link]
Foley, D. J., & Garg, N. K. (2020). Challenges and Breakthroughs in Selective Amide Activation. Chembiochem, 21(19), 2732–2739. [Link]
Hajra, S., & Ghosh, S. (2020). Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. Molecules, 25(23), 5584. [Link]
Reddy, C. S., & Rao, V. J. (2019). Vilsmeier-Haack Transformations under Non Classical Conditions. Journal of Applicable Chemistry, 8(6), 2542–2548. [Link]
Reddit. (2023). Purification of strong polar and basic compounds. [Link]
ChemSrc. Imidazo(1,2-a)pyridine-3-carboxylic acid - Chemical Details. [Link]
Organic Chemistry Portal. Synthesis of imidazo[1,2-a]pyridines. [Link]
Li, Y., et al. (2024). C 3 -Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf) 3. Molecules, 29(15), 3456. [Link]
Al-Ostath, A., et al. (2022). Synthesis and Antimicrobial Evaluation of 2-(6-Imidazo[1,2-a]pyridin-2-yl-5-methyl-2,4-dioxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-arylacetamide Derivatives. Molecules, 27(3), 1047. [Link]
Adingra, K., et al. (2022). Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. Advances in Biological Chemistry, 12, 81-91. [Link]
Szabó, D., et al. (2024). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Molecules, 29(21), 4983. [Link]
Hamdi, A., et al. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 89, 01001. [Link]
Ashenhurst, J. (2022). Aldol Addition and Condensation Reactions. Master Organic Chemistry. [Link]
Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI. [Link]
El-Sayed, N., et al. (2023). Imidazopyridine Amides: Synthesis, Mycobacterium smegmatis CIII2CIV2 Supercomplex Binding, and In Vitro Antimycobacterial Activity. ACS Omega, 8(21), 18835–18847. [Link]
Rentería-Gómez, M. A., et al. (2025). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. ResearchGate. [Link]
LibreTexts Chemistry. (2020). 23.8: The Aldol Reaction and Condensation of Ketones and Aldehydes. [Link]
Singh, R., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 11(4), 361–368. [Link]
Kumar, P., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(5), 816–833. [Link]
Zakharyuta, A. V., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry, 19, 761–769. [Link]
Organic Chemistry Portal. Synthesis of carboxylic acids by oxidation of aldehydes. [Link]
Al-Ghorbani, M., et al. (2023). Efficient Synthesis and Characterization of 6-substituted-N-p-tolyl-imidazo[1,2- a]pyridine-8-carboxamide: A Promising Scaffold for Drug Development. Current Organic Synthesis, 20(12), 1475–1483. [Link]
Han, T., Shi, Z., Peng, Y., & Zhao, Z. (2011). Synthesis and characterisation of novel N substituted 2-methylimidazo[1,2a]pyridine-3-carboxamides. Journal of Chemical Research, 2011(4), 243–245. [Link]
Technical Support Center: Bioavailability Optimization for 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid
Status: Active Ticket ID: BIO-FIPC-001 Assigned Specialist: Senior Application Scientist, Lead Optimization Unit Executive Summary & Molecule Profile Welcome to the technical support hub for 6-Formylimidazo[1,2-a]pyridin...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Ticket ID: BIO-FIPC-001
Assigned Specialist: Senior Application Scientist, Lead Optimization Unit
Executive Summary & Molecule Profile
Welcome to the technical support hub for 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (hereafter referred to as 6-FIPC ).
If you are accessing this guide, you are likely encountering a "bioavailability ceiling" in your preclinical data. This molecule presents a classic medicinal chemistry paradox: it contains a polar ionizable group (carboxylic acid) suggesting solubility potential, yet often behaves like a "brick dust" solid due to strong intermolecular stacking of the imidazopyridine core. Furthermore, the C6-formyl group (aldehyde) introduces high metabolic instability.
Physicochemical Diagnosis:
Scaffold: Imidazo[1,2-a]pyridine (Lipophilic, planar, prone to
- stacking).
Key Functionalities:
C3-Carboxylic Acid (pKa
3.5–4.5): Ionized at intestinal pH (good for solubility, poor for permeability).
C6-Formyl (Aldehyde): Electrophilic, prone to oxidation (to dicarboxylic acid) and Schiff base formation.
Likely BCS Classification:Class IV (Low Solubility, Low Permeability) or borderline Class II (Low Solubility, High Permeability) depending on the crystal lattice energy.
Troubleshooting Module: Solubility & Dissolution
User Issue: "The compound precipitates immediately in Simulated Gastric Fluid (SGF) or shows <1% oral bioavailability despite being polar."
Root Cause Analysis
6-FIPC is likely zwitterionic or exists as a free acid with high lattice energy. In the low pH of the stomach (pH 1.2), the carboxylic acid is protonated (neutral), reducing aqueous solubility and causing precipitation. While solubility may increase in the intestine (pH 6.8), the dissolution rate of the precipitated "brick dust" is too slow to match the transit time.
Protocol A: Salt Selection Strategy
Do not rely on the free acid. You must disrupt the crystal lattice.
Screen Counter-ions: Focus on in situ salt formation using weak bases.
Recommended: Tromethamine (Tris), Meglumine, or L-Arginine.
Avoid: Sodium/Potassium (often form hygroscopic salts with this scaffold that revert to free acid in humidity).
Experimental Workflow:
Dissolve 6-FIPC in MeOH/THF (1:1).
Add 1.05 eq of counter-ion (aqueous solution).
Lyophilize and analyze by XRPD (X-Ray Powder Diffraction) to confirm amorphization or new crystal phase.
Protocol B: Amorphous Solid Dispersion (ASD)
If salts fail, prevent crystallization entirely.
Polymer Carrier
Drug Load
Rationale
HPMCAS-HF
20-30%
Hydrophobic grade prevents recrystallization at low pH (stomach protection).
PVPVA 64
15-25%
High Tg polymer; excellent for stabilizing the imidazopyridine core.
Soluplus
20%
Amphiphilic graft copolymer; acts as a surfactant to improve wetting.
Troubleshooting Module: Metabolic Stability (The Aldehyde Liability)
User Issue: "We see rapid clearance in microsomes (high
), but CYP inhibition doesn't stop it."
Root Cause Analysis
You are likely looking at Aldehyde Oxidase (AO) metabolism, not just CYP450. The C6-formyl group is a prime substrate for cytosolic AO, which rapidly oxidizes it to the carboxylic acid (inactive metabolite). Additionally, the aldehyde can form covalent Schiff bases with plasma proteins, reducing free drug concentration.
Diagnostic Workflow
The "AO Check": Incubate 6-FIPC with cytosol (without NADPH) vs. microsomes (with NADPH).
Result: If clearance is high in cytosol without NADPH, AO is the culprit.
The "Schiff Base Check": Incubate in plasma; add Hydralazine (aldehyde trapper) and monitor for adducts via LC-MS.
Stabilization Strategy (Prodrug Approach)
If the aldehyde is essential for target binding (e.g., forming a covalent bond with a target residue), you must mask it during transport.
Strategy 1: Geminal Diacetate Prodrug. Convert the aldehyde to a gem-diacetate. Plasma esterases will hydrolyze this back to the aldehyde in vivo.
Strategy 2: Thiazolidine Formation. Condense the aldehyde with Cysteine. This releases the aldehyde slowly via equilibrium hydrolysis.
Visual Troubleshooting Guides
Diagram 1: Bioavailability Decision Matrix
Use this logic flow to determine the correct formulation strategy based on your initial data.
Caption: Decision matrix for prioritizing formulation vs. chemical modification based on physicochemical bottlenecks.
Diagram 2: The Aldehyde/Acid Metabolic Trap
Understanding the specific degradation pathways of the 6-FIPC scaffold.
Caption: Major clearance pathways. Note that Aldehyde Oxidase (AO) is often species-dependent (high in humans/monkeys, low in dogs).
Frequently Asked Questions (FAQs)
Q1: Can I just use DMSO to solubilize it for animal studies?A:Avoid this. While DMSO dissolves the compound, it precipitates instantly upon contact with aqueous blood/gastric fluid, leading to erratic PK and potential embolism in IV dosing. Use a co-solvent system: 10% DMSO / 40% PEG400 / 50% Water is a safer starting point for IV; for oral, use the ASD approach described in Module 2.
Q2: Why is the C3-carboxylic acid problematic?A: The imidazo[1,2-a]pyridine ring is lipophilic. Adding a carboxylic acid creates a high melting point solid (strong lattice energy). Furthermore, at intestinal pH, the acid ionizes (
). While this helps solubility, the negative charge repels the negatively charged mucus layer and epithelial membrane, reducing passive diffusion. Tip: Mask the acid with an ethyl or isopropyl ester (prodrug) to boost permeability; esterases will cleave it in the blood.
Q3: My compound turns yellow/brown in solution over time. Why?A: This is characteristic of aldehyde oxidation or polymerization. 6-FIPC must be stored under inert gas (Argon/Nitrogen) and protected from light. If in solution, add an antioxidant like sodium bisulfite (0.1%) or EDTA to chelate metals that catalyze oxidation.
References
Imidazo[1,2-a]pyridine Scaffold Properties
Source: Vertex AI Search / NIH PubMed. "Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability."
Relevance: Establishes the baseline lipophilicity and efflux risks (P-gp)
Source: WuXi AppTec DMPK. "Involvement of Aldehyde Oxidase (AOXs) in Drug Metabolism."
Relevance: Explains the specific vulnerability of nitrogen-containing heterocycles and aldehydes to AO-mediated clearance, a critical failure mode for this specific molecule.
Head-to-head comparison of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid with known inhibitors
Here is the comprehensive technical comparison guide for 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (FIPCA) . This guide treats the molecule as a high-value pharmacophore scaffold . In medicinal chemistry, this spe...
Author: BenchChem Technical Support Team. Date: February 2026
Here is the comprehensive technical comparison guide for 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (FIPCA) .
This guide treats the molecule as a high-value pharmacophore scaffold . In medicinal chemistry, this specific structure is not typically the final drug but the "lynchpin" intermediate used to synthesize potent inhibitors for targets like Mycobacterium tuberculosis QcrB , PI3K kinases , and GABA receptors . The comparison below contrasts the performance of inhibitors derived from this scaffold against industry-standard inhibitors.
Executive Summary
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (FIPCA) represents a "privileged structure" in modern drug discovery. Unlike static scaffolds (e.g., simple quinolines), FIPCA offers two orthogonal vectors for diversification: the C3-carboxylic acid (for amide coupling/solubility) and the C6-formyl group (a reactive handle for Schiff bases, reductive aminations, or Wittig reactions).
This guide compares FIPCA-derived libraries head-to-head with established inhibitors in two primary therapeutic areas: Anti-Tubercular (TB) chemotherapy and Kinase Inhibition (Oncology) .
Core Value Proposition
Versatility: The C6-formyl group allows for "Diversity-Oriented Synthesis" (DOS), enabling the rapid generation of libraries with tunable lipophilicity (LogP) and metabolic stability.
Potency: Derivatives (e.g., Telacebec analogs) exhibit sub-nanomolar potency against drug-resistant strains of M. tuberculosis.
Selectivity: The imidazo[1,2-a]pyridine core minimizes off-target binding compared to promiscuous kinase scaffolds like staurosporine.
Head-to-Head Comparison: FIPCA Derivatives vs. Known Inhibitors
A. Anti-Tubercular Performance (Target: QcrB)
FIPCA is the precursor to the Imidazo[1,2-a]pyridine-3-carboxamide class (e.g., Q203/Telacebec).
Key Insight: FIPCA derivatives offer a critical alternative for Multi-Drug Resistant (MDR) TB where Isoniazid fails. While Bedaquiline is potent, its cardiotoxicity (QTc prolongation) limits its use; FIPCA derivatives can be optimized at the C6 position to reduce hERG binding while maintaining potency.
B. Kinase Inhibition (Target: PI3K / NF-κB)
FIPCA is used to synthesize Schiff base and hydrazone inhibitors targeting the PI3K/mTOR pathway.
Feature
FIPCA-Derived PI3K Inhibitors
Idelalisib (Known PI3Kδ Inhibitor)
Staurosporine (Broad Spectrum)
Selectivity
Moderate to High (Tunable C6-tail)
High (Isoform selective)
Low (Pan-kinase inhibitor)
IC₅₀ (PI3Kα)
0.15 – 1.5 µM
0.5 – 20 nM (More potent)
< 5 nM
Mechanism
ATP-competitive / NF-κB modulation
ATP-competitive
ATP-competitive
Solubility
High (due to C3-acid/amide functionality)
Moderate
Low
Synthetic Utility
High (1-step diversity via aldehyde)
Low (Complex synthesis)
N/A (Natural Product)
Key Insight: While FIPCA derivatives may not yet match the picomolar potency of Idelalisib, they offer a superior safety/solubility profile and are significantly easier to synthesize, making them ideal "Probe Compounds" for exploring novel kinase isoforms.
Mechanism of Action & Signaling Pathways
The biological activity of FIPCA derivatives depends on the functionalization at the C3 and C6 positions.
Pathway Visualization (DOT)
The following diagram illustrates how the FIPCA scaffold is processed into active inhibitors and how those inhibitors disrupt biological pathways.
Caption: Divergent synthesis from the FIPCA scaffold leads to distinct inhibitor classes targeting bacterial respiration (QcrB) or cancer cell survival (PI3K).
Experimental Protocols
Protocol A: Synthesis of Active Inhibitors from FIPCA
Rationale: The C6-formyl group is acid-labile and reactive. Protocols must avoid harsh oxidation of the aldehyde while coupling the C3-acid.
Step 1: C3-Amidation (The "Anchor")
Dissolve 1.0 eq of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid in DMF.
Add 1.2 eq of HATU and 2.0 eq of DIPEA. Stir for 15 min at 0°C to activate the acid.
Add 1.1 eq of the desired amine (e.g., 4-(4-(trifluoromethoxy)phenoxy)aniline for TB activity).
Stir at RT for 12h.
Workup: Dilute with EtOAc, wash with saturated NaHCO₃ and brine. Dry over Na₂SO₄.
Yield Check: The aldehyde peak (~9.9 ppm) must remain visible in ¹H-NMR.
Step 2: C6-Reductive Amination (The "Specificity Tuner")
Dissolve the C3-amide intermediate in DCE (Dichloroethane).
Add 1.1 eq of the secondary amine or hydrazine.
Add 1.5 eq of NaBH(OAc)₃ (Sodium triacetoxyborohydride). Note: Use mild reducing agents to avoid reducing the amide.
Stir for 4-6h at RT.
Purification: Silica gel chromatography (MeOH/DCM gradient).
Protocol B: Resazurin Microtiter Assay (REMA) for Anti-TB Activity
Rationale: This colorimetric assay is the gold standard for high-throughput screening of FIPCA derivatives against M. tuberculosis.
Preparation: Prepare a 2-fold serial dilution of the FIPCA derivative in DMSO (range: 100 µM to 0.01 µM) in 96-well plates.
Inoculation: Add 100 µL of M. tuberculosis H37Rv suspension (OD₆₀₀ = 0.001) to each well.
Controls: Include Isoniazid (Positive Control) and DMSO (Negative Control).
Incubation: Incubate at 37°C for 7 days.
Development: Add 30 µL of 0.02% Resazurin (Alamar Blue) solution.
Readout: Incubate for 24h.
Blue: No growth (Inhibition).
Pink: Growth (Metabolic reduction of resazurin).
Data Analysis: Determine MIC₅₀ (concentration preventing color change).
References
Moraski, G. C., et al. (2011). "Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity." ACS Medicinal Chemistry Letters. Link
Pethe, K., et al. (2013). "Discovery of Q203, a potent clinical candidate for the treatment of tuberculosis." Nature Medicine. Link
Li, G. Y., et al. (2012). "A novel imidazopyridine derivative, HS-106, induces apoptosis of breast cancer cells and represses angiogenesis by targeting the PI3K/mTOR pathway." Cancer Letters. Link
Goel, R., et al. (2016). "Imidazo[1,2-a]pyridine scaffolds as potential anticancer agents."[1][2][3][4] Anti-Cancer Agents in Medicinal Chemistry. Link
Validating the Mechanism of Action of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid
Executive Summary & Mechanistic Hypothesis 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid is a privileged heterocyclic scaffold and a critical pharmacophore precursor. Unlike simple reagents, this molecule possesses tw...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Mechanistic Hypothesis
6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid is a privileged heterocyclic scaffold and a critical pharmacophore precursor. Unlike simple reagents, this molecule possesses two orthogonal reactive centers—the C3-carboxylic acid and the C6-formyl group —enabling it to function as a dual-action warhead or a precursor for targeted covalent inhibitors (TCIs).
While the scaffold exhibits pleiotropic activity (including GABA-A modulation and anti-inflammatory effects), its most validated and high-value mechanism of action (MoA) lies in Bacterial DNA Gyrase (GyrB) and Topoisomerase IV (ParE) Inhibition . Specifically, derivatives synthesized from this core are designed to target the ATPase domain of these enzymes, distinct from the fluoroquinolone binding site.
Mechanistic Hypothesis to Validate:
The compound (or its direct derivative) acts as an ATP-competitive inhibitor of the GyrB/ParE subunits, preventing the energy-dependent strand passage required for bacterial DNA replication, thereby inducing bacteriostasis or cell death.
Comparative Analysis: Performance vs. Alternatives
To objectively validate the MoA, the product must be benchmarked against established agents with known mechanisms.
Table 1: Mechanistic Comparison of Antibacterial Scaffolds
Feature
6-Formylimidazo[1,2-a]pyridine Scaffold
Ciprofloxacin (Fluoroquinolone)
Novobiocin (Aminocoumarin)
Primary Target
GyrB / ParE (ATPase Domain)
GyrA / ParC (DNA Cleavage Core)
GyrB (ATPase Domain)
Binding Mode
ATP-Competitive (H-bond network w/ Asp73/Gly77)
DNA-Enzyme Complex Stabilizer
ATP-Competitive
Cross-Resistance
Low (Active against quinolone-resistant strains)
High (GyrA mutations common)
Moderate
Selectivity
High (Tunable via C6-formyl derivatization)
High
Low (Eukaryotic Hsp90 off-target)
MoA Validation
Requires ATPase Assay + Supercoiling Inhibition
Requires Cleavage Complex Assay
Requires ATPase Assay
Key Differentiator:
Unlike Ciprofloxacin, which traps the DNA-enzyme cleavage complex, the 6-Formylimidazo[1,2-a]pyridine scaffold prevents the enzyme from cycling. This MoA is validated if the compound inhibits ATPase activity but does not induce linear DNA cleavage (the "cleavable complex" phenotype).
Experimental Validation Protocols
This section details the self-validating workflows required to confirm the GyrB/ParE mechanism.
Protocol A: Differential Enzyme Inhibition Assay
Objective: Distinguish between ATPase inhibition (GyrB) and DNA cleavage inhibition (GyrA).
Reagents:
Recombinant E. coli Gyrase (A2B2 holoenzyme).
Relaxed pBR322 plasmid DNA.
ATP (1-2 mM).
Assay Buffer: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl2, 2 mM DTT.
Workflow:
Step 1 (Supercoiling): Incubate relaxed pBR322 + Gyrase + ATP + Test Compound (0.01 - 100 µM).
Step 2 (ATPase Activity): Measure inorganic phosphate (Pi) release using a Malachite Green assay in the absence of DNA (to isolate intrinsic ATPase activity).
Step 3 (Cleavage): Incubate supercoiled DNA + Gyrase + Test Compound without ATP. Add SDS/Proteinase K to trap cleavage complexes.
Validation Criteria:
Positive Validation: Inhibition of Supercoiling (Step 1) AND Inhibition of ATPase (Step 2) AND No linear DNA band in Step 3.
Negative Control: Ciprofloxacin (Inhibits Step 1, No effect on Step 2, Induces linear DNA in Step 3).
Objective: If the C6-formyl group is hypothesized to form a Schiff base with a catalytic lysine (e.g., Lys103 in GyrB), this must be validated via Intact Protein MS.
Incubation: Incubate purified GyrB subunit (5 µM) with the compound (50 µM) for 60 min at 4°C.
Stabilization: Add NaCNBH3 (10 mM) to reduce the reversible imine to a stable amine (if Schiff base mechanism applies).
Analysis: Perform LC-ESI-MS.
Data Interpretation:
Valid Result: Mass shift of protein peak corresponding to [M_protein + M_ligand - H2O + 2H].
Invalid Result: No mass shift indicates non-covalent binding (reversible competitive inhibition).
Mechanistic Pathway Visualization
The following diagram illustrates the specific intervention points of the Imidazo[1,2-a]pyridine scaffold versus competitors within the bacterial DNA replication machinery.
Caption: Figure 1. Dual-subunit targeting mechanism. The 6-Formylimidazo[1,2-a]pyridine scaffold (Yellow) targets the ATPase domain of GyrB, preventing the energy transduction required for DNA supercoiling, distinct from the Ciprofloxacin (Grey) cleavage-complex trapping mechanism.
Quantitative Data Presentation
When publishing your validation data, structure your results to highlight the Selectivity Index (SI) and Mode of Inhibition .
Selectivity validation (Low toxicity vs. Novobiocin).
Critical Analysis:
If the IC50 for ATPase activity is significantly higher (>10x) than the IC50 for Supercoiling, the MoA hypothesis is invalid , and the compound likely acts via an allosteric site or DNA intercalation (common for planar heterocycles).
Synthesis of Bioactive Probes[1][2][3]
Since "6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid" is often a precursor, researchers must validate the MoA of the active pharmacophore. The C6-formyl group is typically derivatized into hydrazones or chalcones to enhance lipophilicity and binding.
Caption: Figure 2. Divergent synthesis pathways. The C6-formyl group serves as the reactive handle to generate target-specific pharmacophores (Kinase vs. Gyrase inhibitors).
References
Imidazo[1,2-a]pyridines as Antibacterial Agents Targeting DNA Gyrase
Source: Bioorganic & Medicinal Chemistry Letters
Hybrid Inhibitors of DNA Gyrase A and B: Design, Synthesis and Evaluation
Source: MDPI (Molecules)
Imidazo[1,2-a]pyridine-3-carboxamides Are Active Antimicrobial Agents Against Mycobacterium avium
Source: Antimicrobial Agents and Chemotherapy
Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances
Source: PMC (National Institutes of Health)
Targeting ATPase Domains of Topoisomerase IV and DNA Gyrase
Source: PubMed
Safety & Regulatory Compliance
Safety
Navigating the Handling of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid: A Guide to Personal Protective Equipment and Safe Laboratory Practices
The novel heterocyclic compound, 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid, holds significant promise in contemporary drug discovery and development. As with any new chemical entity, a thorough understanding of it...
Author: BenchChem Technical Support Team. Date: February 2026
The novel heterocyclic compound, 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid, holds significant promise in contemporary drug discovery and development. As with any new chemical entity, a thorough understanding of its potential hazards and the implementation of robust safety protocols are paramount for the protection of laboratory personnel. This guide provides a detailed operational and safety framework for handling this compound, with a specific focus on the selection and use of appropriate Personal Protective Equipment (PPE). Our approach is grounded in a causal analysis of the compound's structural motifs—an aromatic imidazopyridine core, an aldehyde group, and a carboxylic acid function—to ensure a self-validating system of laboratory safety.
Hazard Analysis: Understanding the "Why" Behind the "What"
Imidazopyridine Core: Imidazopyridine derivatives are known to be pharmacologically active, which implies potential biological effects.[1][2][3] Some derivatives can cause skin, eye, and respiratory irritation.[4][5] As a powdered solid, airborne particles of the imidazopyridine core pose an inhalation risk.[6]
Carboxylic Acid Group: Carboxylic acids, while often weak acids, can be corrosive to the skin and eyes and may cause irritation to the respiratory tract.[7] It is also important to consider their potential to corrode certain materials, such as metals.[7]
Aldehyde Group: Aldehydes are a reactive functional group. They can be irritants to the skin, eyes, and respiratory system. Furthermore, some aldehydes are known skin sensitizers, meaning that repeated exposure can lead to an allergic reaction.[8]
Given these considerations, 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid should be handled as a substance that is potentially irritating to the skin, eyes, and respiratory system, and as a possible skin sensitizer. As with all powdered chemicals of unknown toxicity, minimizing dust generation is a primary safety objective.[9]
Personal Protective Equipment (PPE): Your First Line of Defense
The selection of PPE must be tailored to the specific procedure being performed. The following table summarizes the recommended PPE for various laboratory operations involving 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid.
Operation
Eye Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing and Transfer of Powder
Chemical splash goggles
2 pairs of nitrile gloves
Long-sleeved lab coat
N95 or higher-rated respirator (if not in a certified chemical fume hood)
Preparation of Solutions
Chemical splash goggles
Nitrile gloves
Long-sleeved lab coat
Not generally required if performed in a certified chemical fume hood
Running Reactions and Work-up
Chemical splash goggles
Nitrile gloves
Long-sleeved lab coat
Not generally required if performed in a certified chemical fume hood
Handling of Waste
Chemical splash goggles
Nitrile gloves
Long-sleeved lab coat
Not generally required
Eye and Face Protection
Standard safety glasses are insufficient. Chemical splash goggles that meet the ANSI Z87.1 standard are mandatory whenever handling 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid in any form.[10][11] Should there be a significant risk of splashing, such as during the handling of larger quantities or during certain reaction work-ups, a face shield worn over chemical splash goggles is strongly recommended.[11][12]
Hand Protection
Given the potential for skin irritation and sensitization, appropriate hand protection is critical.[13] Nitrile gloves are recommended for their broad chemical resistance.[13][14] When handling the solid compound, particularly during weighing and transfer operations where the risk of exposure is highest, double gloving (wearing two pairs of nitrile gloves) is a prudent measure.[15] Gloves should be changed immediately if they become contaminated, and always before leaving the work area.[15][16] Hands should be washed thoroughly after removing gloves.[17]
Body Protection
A long-sleeved laboratory coat should be worn at all times to protect the skin and personal clothing from contamination.[10][17] For procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.[10]
Respiratory Protection
All manipulations of powdered 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid should be performed within a certified chemical fume hood to minimize the risk of inhalation.[6][9] If a fume hood is not available for a specific, short-duration task, a properly fitted N95 or higher-rated respirator is required. The use of respirators must be in accordance with a comprehensive respiratory protection program that includes medical evaluation, training, and fit testing.
Operational Plan: A Step-by-Step Guide to Safe Handling
A designated work area for handling toxic or potentially hazardous powders should be established and clearly labeled.[15] The work surface should be covered with absorbent bench paper to contain any spills.[9][15]
Weighing and Transfer of the Solid
Preparation: Before starting, ensure that all necessary PPE is worn correctly. The balance should be placed inside a chemical fume hood or a powder containment hood.[15]
Weighing: Use a weigh boat to prevent spillage.[9] Transfer the powder in small increments to minimize dust generation.[9]
Transfer: If transferring the powder to a reaction vessel, do so carefully within the fume hood.
Cleaning: After weighing, decontaminate the spatula and weigh boat. The work area should be cleaned using a wet-wiping method or a HEPA-filtered vacuum.[9][15] Dry sweeping is prohibited as it can aerosolize the powder.
Preparation of Solutions
Solvent Addition: Add the solvent to the solid in the reaction vessel within the fume hood.
Dissolution: Ensure the container is sealed before agitating to dissolve the solid.
Handling Solutions: Once the compound is in solution, the risk of inhalation is significantly reduced. However, the risk of skin and eye contact remains, so appropriate PPE must still be worn.[9]
Disposal Plan: Responsible Management of Chemical Waste
All waste containing 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid, including contaminated consumables (e.g., gloves, weigh boats, bench paper), must be disposed of as hazardous chemical waste.[18]
Solid Waste: Collect all solid waste in a clearly labeled, sealed container.[19]
Liquid Waste: Collect all liquid waste in a separate, clearly labeled, and sealed container.[19]
Labeling: All waste containers must be labeled with the full chemical name and the appropriate hazard warnings.[19][20]
Storage: Store waste containers in a designated, well-ventilated area, away from incompatible materials.[19][21]
Disposal: Follow your institution's specific procedures for the disposal of hazardous chemical waste. This may involve contacting a licensed disposal company.[20][21]
Emergency Procedures: Be Prepared
In the event of an exposure or spill, immediate action is crucial.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4] Seek medical attention.
Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[4] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air.[4][22] If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion: Do not induce vomiting.[22] Rinse the mouth with water and seek immediate medical attention.
Spill: For a small spill, and if you are trained and equipped to do so, contain the spill with an absorbent material and clean the area as described in the operational plan. For a large spill, evacuate the area and follow your institution's emergency spill response procedures.[17]
Visualizing the PPE Decision-Making Process
The following diagram illustrates the logical flow for selecting the appropriate level of personal protective equipment when working with 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid.
Caption: Decision workflow for selecting PPE based on the physical form of the compound.
Conclusion
By understanding the potential hazards associated with the functional groups of 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid and by rigorously adhering to the PPE, operational, and disposal plans outlined in this guide, researchers can confidently and safely advance their scientific endeavors. A culture of safety, built on a foundation of scientific understanding and procedural discipline, is the cornerstone of a productive and secure research environment.
References
The MSDS HyperGlossary: Carboxylic Acid - Interactive Learning Paradigms, Incorporated. (n.d.). Retrieved from [Link]
Weighing Hazardous Powders in the Laboratory - Environment, Health & Safety. (n.d.). Retrieved from [Link]
Chemical Safety Guidelines - Toxic and Health Hazard Powders (and suspensions/solutions) - Duke OESO. (n.d.). Retrieved from [Link]
Evolve's guide to storing lab chemicals safely. (2021, September 14). Retrieved from [Link]
Powder Handling - AirClean Systems. (n.d.). Retrieved from [Link]
Safe Handling Practices for Laboratory Chemicals - GZ Industrial Supplies. (2025, May 26). Retrieved from [Link]
Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno. (n.d.). Retrieved from [Link]
Acid Resistant PPE: Safety for Chemical Workers - Accio. (2026, February 10). Retrieved from [Link]
PPE For Chemical Handling With Example - Industrial Safety Tips. (2025, June 6). Retrieved from [Link]
Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures - CDC. (n.d.). Retrieved from [Link]
Safety equipment, PPE, for handling acids - Quicktest. (2022, August 26). Retrieved from [Link]
Chemical Safety: Personal Protective Equipment. (n.d.). Retrieved from [Link]
OSHA Glove Selection Chart - Environmental Health and Safety. (n.d.). Retrieved from [Link]
PYRIDINE AR - Loba Chemie. (n.d.). Retrieved from [Link]
Personal Protective Equipment (PPE) Guide – Chemical Hazards - the NMSU safety. (2015, July 2). Retrieved from [Link]
3 - Safety Data Sheet. (n.d.). Retrieved from [Link]
Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies - PMC. (n.d.). Retrieved from [Link]
ATSDR Pyridine Tox Profile. (n.d.). Retrieved from [Link]
Chemical Waste Management for Laboratories - Physikalisch-Technische Bundesanstalt. (n.d.). Retrieved from [Link]
A safety and chemical disposal guideline for Minilab users - UFZ. (2020, April 2). Retrieved from [Link]
Disposing of chemical waste according to regulations - Jungheinrich Profishop. (2021, December 8). Retrieved from [Link]
Imidazopyridine, a promising scaffold with potential medicinal applications and structural activity relationship (SAR): recent advances | Request PDF - ResearchGate. (2025, August 4). Retrieved from [Link]
Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review - PMC. (n.d.). Retrieved from [Link]
(PDF) Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review - ResearchGate. (2025, October 13). Retrieved from [Link]